2-(1-azocanyl)-N'-(2-thienylmethylene)acetohydrazide

• IUPAC Name: 2-(azocan-1-yl)-N-[(E)-thiophen-2-ylmethylideneamino]acetamide
• InChI: InChI=1S/C14H21N3OS/c18-14(16-15-11-13-7-6-10-19-13)12-17-8-4-2-1-3-5-9-17/h6-7,10-11H,1-5,8-9,12H2,(H,16,18)/b15-11+
• InChI Key: KWYGOCDHRZFXMB-RVDMUPIBSA-N
• Canonical SMILES: C1CCCN(CCC1)CC(=O)NN=CC2=CC=CS2
• Isomeric SMILES: C1CCCN(CCC1)CC(=O)N/N=C/C2=CC=CS2
• Molecular Formula: C14H21N3OS
• Molecular Weight: 279.40 g/mol

Description

2-(1-azocanyl)-N'-(2-thienylmethylene)acetohydrazide is a chemical compound that belongs to the class of hydrazides. This compound has been widely studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of 2-(1-azocanyl)-N'-(2-thienylmethylene)acetohydrazide is not fully understood. However, it is believed to exert its biological effects by interacting with specific molecular targets in cells. For example, this compound has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-(1-azocanyl)-N'-(2-thienylmethylene)acetohydrazide has been shown to have a range of biochemical and physiological effects. For example, it has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory mediators. Additionally, this compound has been shown to have antimicrobial effects against a range of bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1-azocanyl)-N'-(2-thienylmethylene)acetohydrazide in lab experiments is its wide range of biological activities. This compound has been shown to have potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 2-(1-azocanyl)-N'-(2-thienylmethylene)acetohydrazide. One area of interest is the development of new synthetic methods for this compound, which could improve its yield and purity. Another area of interest is the investigation of its potential as a therapeutic agent for the treatment of various diseases, such as cancer, bacterial infections, and inflammation. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets in cells.

Scientific Research Applications

2-(1-azocanyl)-N'-(2-thienylmethylene)acetohydrazide has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. It has also been investigated for its potential as a therapeutic agent for the treatment of various diseases, such as cancer, bacterial infections, and inflammation.